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Compound of Interest

1-(5-Fluoropyridin-2-
Compound Name:
YL )ethanamine

cat. No.: B1398712

An In-Depth Technical Guide to 1-(5-Fluoropyridin-2-yl)ethanamine: Synthesis, Properties,
and Applications in Drug Discovery

Introduction

1-(5-Fluoropyridin-2-yl)ethanamine is a pivotal chiral building block in modern medicinal
chemistry. The strategic incorporation of a fluorine atom onto the pyridine ring significantly
influences the molecule's electronic properties, lipophilicity, and metabolic stability, making it a
valuable scaffold for the development of novel therapeutics.[1] This guide provides a
comprehensive overview of 1-(5-fluoropyridin-2-yl)ethanamine, focusing on its chemical
identity, synthesis methodologies—with a particular emphasis on stereoselective techniques—
and its critical role as a key intermediate in the synthesis of targeted therapies, most notably
kinase inhibitors. For researchers and drug development professionals, understanding the
nuances of this compound is essential for leveraging its full potential in creating next-
generation pharmaceuticals.

Physicochemical Properties and Identification

Accurate identification of 1-(5-fluoropyridin-2-yl)ethanamine is fundamental for its application
in research and development. The compound exists as a racemic mixture and as distinct
stereoisomers, each with a unique Chemical Abstracts Service (CAS) number.
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Identifier

Value

Source

Chemical Name

1-(5-Fluoropyridin-2-

yl)ethanamine

ChemScene[2]

CAS Number (Racemate)

915720-57-9

ChemScene, ChemWhat[2][3]

CAS Number ((S)-enantiomer)

905587-15-7

BLDpharm, ChemicalBook[4]
[5]

CAS Number ((R)-enantiomer
dihydrochloride)

1909287-34-8

Advanced ChemBlocks|[6]

ChemScene, ChemicalBook[2]

Molecular Formula C7HoFN:2 5]
) ChemScene, ChemicalBook[2]
Molecular Weight 140.16 g/mol 5]
SMILES CC(N)C1=NC=C(F)C=C1 ChemScene[2]
Physical and Safety Data Value Source

Boiling Point

182.8 £ 25.0 °C at 760 mmHg

ChemicalBook[5][7]

Storage Conditions

Store in freezer (-20°C), under
inert atmosphere, and

protected from light.

BLDpharm, ChemicalBook[4]
[5]

Hazard Statements

H315 (Causes skin irritation),
H319 (Causes serious eye
irritation), H335 (May cause

respiratory irritation).

ChemicalBook][5]

Synthesis and Stereoselective Methodologies

The synthesis of 1-(5-fluoropyridin-2-yl)ethanamine, particularly its enantiomerically pure

forms, is a subject of significant interest due to the stereospecific requirements of many of its

downstream applications. Both traditional chemical synthesis and modern biocatalytic methods

are employed.
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Conceptual Chemical Synthesis Pathway

A plausible synthetic route to the racemic amine begins with a suitable fluoropyridine precursor,
such as 5-acetyl-2-fluoropyridine. This ketone can undergo reductive amination to yield the
target compound. The choice of reducing agent and reaction conditions is critical to optimize

yield and minimize side reactions.
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Conceptual Reductive Amination Pathway

+ NHs (Ammonia) [H]
5-Acetyl-2-fluoropyridine - H20 ( ifle (rEmneslEe | (e.g., NaBHsCN, Hz/Pd) (1-(5-Fluoropyridin-2—y|)ethanamine
(Ketone Precursor) \ J k (Racemic Product)

Biocatalytic Synthesis Workflow

Substrate Co-substrate

Amine Transaminase (ATA)
from Vibrio fluvialis

Stereoselective
Transamination

(S)-1-(5-Fluoropyridin-2-yl)ethanamine
(>99% ee) Acetone
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Role in Kinase Inhibitor Synthesis

(S)-1-(5-Fluoropyridin-2-yl)ethanamine

Drug Scaffold
(e.g., pyrimidine core)

Amigde bond formation
of SNAr reaction

Final Drug Product

(e.g., AZD1480)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [1-(5-Fluoropyridin-2-YL)ethanamine CAS number
lookup]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1398712#1-5-fluoropyridin-2-yl-ethanamine-cas-
number-lookup]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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